2-Dimethylamino-3-methyl-3h-imidazo[4,5-b]pyridine

• IUPAC Name: N,N,3-trimethylimidazo[4,5-b]pyridin-2-amine
• InChI: InChI=1S/C9H12N4/c1-12(2)9-11-7-5-4-6-10-8(7)13(9)3/h4-6H,1-3H3
• InChI Key: LRULLOBLJXBFSU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=N2)N=C1N(C)C
• Molecular Formula: C9H12N4
• DSSTOX Substance ID: DTXSID401235612
• Molecular Weight: 176.22 g/mol
• CAS RN: 30458-70-9

Description

“2-Dimethylamino-3-methyl-3h-imidazo[4,5-b]pyridine” is a derivative of the imidazo[4,5-b]pyridine group. Imidazo[4,5-b]pyridines are known to play a crucial role in numerous disease conditions due to their structural resemblance with purines. They have been found to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc.

Synthesis Analysis

Imidazo[4,5-b]pyridines can be synthesized by refluxing 2,3-diaminopyridine in triethyl orthoformate or triethyl orthoacetate followed by chlorohydric acid treatment. This process results in the cyclization to the imidazo[4,5-b]pyridine ring system.

Molecular Structure Analysis

The molecular structure of imidazo[4,5-b]pyridines comprises an imidazole ring fused with a pyridine moiety. They exist in various isomeric forms like imidazo[4,5-b]pyridines, imidazo[4,5-c]pyridines, imidazo[1,5-a]pyridines, and imidazo[1,2-a]pyridines.

Chemical Reactions Analysis

The chemical reactions involving imidazo[4,5-b]pyridines are largely influenced by the type of substituent in position 6 of the coumarin nucleus as well as the type of the substituent at the N atom of the imidazo[4,5-b]pyridine core.

Scientific Research Applications

Spectral Characteristics and Dual Emission Studies

2-Dimethylamino-3-methyl-3h-imidazo[4,5-b]pyridine (DMAPIP-b) and related compounds have been studied for their spectral characteristics, particularly focusing on dual fluorescence emission. Mishra et al. (2013) examined the protic solvent-induced dual fluorescence of DMAPIP-b, finding that hydrogen bonding with protic solvents is crucial for this effect. The study suggests a mechanism for the dual emission based on these results (Mishra, Sahu, Dash, Behera, & Krishnamoorthy, 2013).

Crystal Structure Analysis

The crystal structure and Hirshfeld surface analysis of imidazo[4,5-b]pyridine derivatives have been conducted. Dhanalakshmi et al. (2018) explored the inclination of the phenyl rings in these compounds, contributing to the understanding of their molecular configuration (Dhanalakshmi, Ramanjaneyulu, Thennarasu, & Aravindhan, 2018).

Molecular Structure and Vibrational Spectra

Lorenc et al. (2008) focused on the molecular structure, vibrational energy levels, and potential energy distribution of imidazo[4,5-b]pyridine and its methyl derivatives, using density functional theory and X-ray data. This research provides valuable insights into the molecular behavior of these compounds (Lorenc, Dymińska, Talik, Hanuza, Ma̧czka, Waśkowska, & Macalik, 2008).

Photoinduced Intramolecular Charge Transfer

Investigations into the photoinduced intramolecular charge transfer of imidazo[4,5-b]pyridine derivatives, such as trans-2-[4'-(N,N-dimethylamino)styryl]imidazo[4,5-b]pyridine, have been conducted. Mishra et al. (2014) explored how introducing a C=C double bond affects the photophysics of these systems, revealing significant insights into their excited-state behavior (Mishra, Sahu, Tripathi, & Krishnamoorthy, 2014).

Synthesis and Evaluation in Medicinal Chemistry

A significant application of these compounds is in the synthesis of potential agents for medical imaging, particularly in Alzheimer’s disease. Zeng et al. (2006) synthesized fluorinated imidazo[1,2-a]pyridine derivatives for this purpose, demonstrating their potential in amyloid plaque imaging in Alzheimer's disease patients (Zeng, Southerland, Voll, Votaw, Williams, Ciliax, Levey, & Goodman, 2006).

Mechanism of Action

Target of Action

Imidazo[4,5-b]pyridine derivatives have been known to interact with various cellular targets, including gaba a receptors , angiotensin II receptors , and enzymes involved in carbohydrate metabolism .

Mode of Action

Imidazo[4,5-b]pyridine derivatives are known to influence many cellular pathways necessary for the proper functioning of cells .

Biochemical Pathways

Imidazo[4,5-b]pyridine derivatives are known to influence various biochemical pathways, including those involved in neurotransmission, inflammation, and carbohydrate metabolism .

Pharmacokinetics

The design and synthesis of bioisosteres, such as imidazo[4,5-b]pyridine derivatives, are known to improve selectivity, pharmacokinetics, and metabolic stability, and reduce different side effects, including toxicity .

Result of Action

Imidazo[4,5-b]pyridine derivatives are known to have diverse biological activities, including analgesic, anti-inflammatory, antidepressant, cardiotonic, hypotensive, antiarrhythmic, and antisecretory activities .

Future Directions

The future directions in the study of “2-Dimethylamino-3-methyl-3h-imidazo[4,5-b]pyridine” and related compounds could involve further exploration of their potential therapeutic significance, development of new synthesis methods, and detailed investigation of their physical and chemical properties. The information summarized in the literature may be useful in the design and development of methods for the synthesis of functional derivatives of imidazo[4,5-b]pyridines, which are prospective heterocyclic compounds for use in the search for new biologically active substances.